Cas no 2090344-36-6 (3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one)
3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, 3-[[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methyl]hexahydro-
- 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one
-
- Inchi: 1S/C10H14ClN3O2/c11-6-8-13-9(16-14-8)5-7-3-1-2-4-12-10(7)15/h7H,1-6H2,(H,12,15)
- InChI Key: JOCKLTRHOCTURX-UHFFFAOYSA-N
- SMILES: N1CCCCC(CC2ON=C(CCl)N=2)C1=O
3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259838-1.0g |
3-{[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methyl}azepan-2-one |
2090344-36-6 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-259838-1g |
3-{[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]methyl}azepan-2-one |
2090344-36-6 | 1g |
$0.0 | 2023-09-14 |
3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one
Introduction to 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one (CAS No. 2090344-36-6)
3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2090344-36-6, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the design of novel therapeutic agents. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.
The molecular structure of 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one features a central azepanone ring system, which is a seven-membered lactam moiety. This core structure is appended with a 1,2,4-oxadiazole ring at the 3-position, further substituted with a chloromethyl group. The presence of these heterocyclic components imparts significant reactivity and binding potential, making the compound a valuable scaffold for drug discovery.
The 1,2,4-oxadiazole moiety is particularly noteworthy due to its extensive presence in biologically active molecules. This heterocycle has been extensively studied for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In particular, oxadiazole derivatives have shown promise in the development of antiviral, anti-inflammatory, and anticancer agents. The chloromethyl substituent at the 5-position of the oxadiazole ring enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives.
The azepanone ring system contributes to the compound's overall solubility and bioavailability, making it a suitable candidate for pharmacological studies. Azepanone derivatives are known for their ability to interact with biological targets in a manner that is both specific and potent. This structural feature is particularly important in medicinal chemistry, where optimizing solubility and metabolic stability is crucial for drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. Specifically, preliminary data indicate potential interactions with kinases and proteases that are known to play a role in cell signaling pathways relevant to these conditions.
In addition to its enzymatic targets, 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one may also interact with membrane-bound receptors. The azepanone moiety's ability to mimic certain amino acid residues makes it an attractive candidate for designing ligands that can modulate receptor activity. This has implications for developing treatments targeting neurological disorders and metabolic diseases where receptor dysregulation is a key factor.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the chloromethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the azepanone moiety efficiently.
From a pharmaceutical perspective, one of the most exciting aspects of 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one is its potential as a lead compound for further derivatization. By modifying either the 1,2,4-oxadiazole or azepanone portions of the molecule, researchers can explore new chemical spaces and uncover novel biological activities. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to maximize the likelihood of finding effective therapeutic agents.
Current research efforts are focused on evaluating the pharmacokinetic properties of this compound. Studies are underway to assess its solubility profile across different solvents and its stability under various physiological conditions. Additionally, preclinical studies are being planned to investigate its toxicity profile and preliminary efficacy in animal models. These studies are essential steps toward determining whether this compound has sufficient promise to advance into human clinical trials.
The impact of computational methods on drug discovery cannot be overstated. By leveraging machine learning algorithms and large-scale databases of chemical structures and biological activities, researchers can accelerate the process of identifying promising candidates like 3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one. These tools allow for rapid screening of thousands of compounds against multiple targets simultaneously, significantly reducing the time required for hit identification.
In conclusion,3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylylmethy}azepan -2-one (CAS No. 2090344 -36 -6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties offers multiple avenues for exploration in medicinal chemistry,with potential applications spanning multiple disease areas including cancer therapy,neurological disorders,and inflammatory conditions,making it an exciting subject for further research.
2090344-36-6 (3-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}azepan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)